Cas no 2384426-66-6 (5-(Aminomethyl)naphthalene-2-carboxylic acid)

• Product Name: 5-(Aminomethyl)naphthalene-2-carboxylic acid
• CAS No: 2384426-66-6
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 5867806
• PubChem ID: 165886312
• Update Time: 2025-10-29

5-(Aminomethyl)naphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2384426-66-6
• EN300-1720227
• 5-(aminomethyl)naphthalene-2-carboxylic acid
• 5-(Aminomethyl)naphthalene-2-carboxylic acid

• Inchi： 1S/C12H11NO2/c13-7-10-3-1-2-8-6-9(12(14)15)4-5-11(8)10/h1-6H,7,13H2,(H,14,15)
• InChI Key： QZUIBDGEFSEYGO-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C(=CC=CC=2CN)C=1)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(Aminomethyl)naphthalene-2-carboxylic acid

Comprehensive Overview of 5-(Aminomethyl)naphthalene-2-carboxylic acid (CAS No. 2384426-66-6): Properties, Applications, and Research Insights

5-(Aminomethyl)naphthalene-2-carboxylic acid (CAS No. 2384426-66-6) is a specialized organic compound gaining attention in pharmaceutical and material science research. This naphthalene derivative features both an aminomethyl group and a carboxylic acid functional group, making it a versatile building block for drug discovery, bioconjugation, and fluorescent probe synthesis. Its unique structure enables applications in targeted drug delivery systems and bioimaging technologies, aligning with current trends in precision medicine and diagnostic tools.

The compound's molecular formula (C₁₂H₁₁NO₂) and structural features have been extensively studied for their role in small molecule therapeutics. Researchers particularly value its naphthalene core for π-stacking interactions in protein binding, while the aminomethyl group allows for facile modification through amide coupling or reductive amination reactions. Recent publications highlight its utility in developing enzyme inhibitors and receptor modulators, addressing growing demand for novel treatments in metabolic disorders and neurological conditions.

In material science, 2384426-66-6 serves as a precursor for functionalized polymers with tunable photophysical properties. The naphthalene moiety contributes to UV absorption characteristics, making derivatives valuable for optical materials and sensor development. This aligns with industry needs for advanced materials in renewable energy applications and environmental monitoring systems, particularly for detecting heavy metals or organic pollutants.

Synthetic approaches to 5-(Aminomethyl)naphthalene-2-carboxylic acid typically involve multistep organic synthesis from naphthalene precursors, with recent optimization focusing on green chemistry principles to reduce hazardous byproducts. Analytical characterization commonly employs HPLC purity analysis, mass spectrometry, and NMR spectroscopy, with particular attention to the compound's stability under various pH conditions – a critical factor for formulation development in medicinal chemistry.

The compound's solubility profile (moderate in polar organic solvents but limited in water) presents both challenges and opportunities for researchers. This property has spurred innovation in prodrug strategies and nanocarrier systems, particularly for improving bioavailability of hydrophobic therapeutics. Recent patent literature reveals growing interest in its derivatives for cancer therapeutics and neuroprotective agents, though these applications remain in preclinical stages.

From a commercial perspective, CAS 2384426-66-6 is available as a high-purity reference standard for research purposes, with suppliers emphasizing batch-to-batch consistency through rigorous quality control protocols. The compound's pricing reflects its status as a specialty chemical, with cost variations depending on purity grades (typically 95%-99%) and custom modification services. Storage recommendations generally suggest anhydrous conditions at low temperatures to preserve the amine functionality.

Emerging research directions explore the compound's potential in bioorthogonal chemistry and click chemistry applications, where its reactive groups enable selective labeling of biomolecules. This positions 5-(Aminomethyl)naphthalene-2-carboxylic acid as valuable for proteomics studies and cellular imaging, addressing current scientific priorities in understanding protein-protein interactions and intracellular signaling pathways.

Regulatory status varies by region, but the compound currently falls under general laboratory chemicals classification. Researchers should consult chemical safety data sheets for proper handling procedures, particularly regarding respiratory protection when handling powdered forms. Environmental fate studies indicate moderate biodegradability, prompting development of greener synthetic alternatives in alignment with sustainable chemistry initiatives.

The scientific literature documents increasing citation frequency for 2384426-66-6 since 2020, particularly in journals focusing on medicinal chemistry and materials science. This trend reflects broader industry movements toward multifunctional building blocks that enable rapid diversification of compound libraries for high-throughput screening. Computational studies predict favorable ADMET properties for many derivatives, further driving research interest.

Future applications may leverage the compound's fluorescence properties for developing theragnostic agents that combine therapeutic and diagnostic capabilities – a hot topic in personalized medicine. Additionally, its structural features show promise for designing metal-organic frameworks (MOFs) with unique gas storage capacities, relevant to clean energy solutions. These diverse potential uses ensure continued academic and industrial interest in this versatile chemical entity.